Cas no 25688-67-9 (1-Methyl-1H-1,2,4-triazole-3,5-diamine)
25688-67-9 structure
Product Name:1-Methyl-1H-1,2,4-triazole-3,5-diamine
CAS No:25688-67-9
MF:C3H7N5
MW:113.121178865433
MDL:MFCD14702893
CID:1029525
PubChem ID:421615
Update Time:2025-04-20
1-Methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1H-1,2,4-triazole-3,5-diamine
- 1-methyl-1,2,4-triazole-3,5-diamine
- 1-methyl-1H-[1,2,4]triazole-3,5-diamine
- 1-methyl-1H-1,2,4-triazole-3,5-diamine(SALTDATA: HCl 0.5H2O)
- AC1L9LA3
- AK125638
- Ambcb4040004
- SureCN5070347
- A849249
- SCHEMBL5070347
- 3,5-diamino-1-methyl-1,2,4-triazole
- DB-024534
- SCHEMBL16907842
- DS-4879
- AM807026
- EN300-81539
- DTXSID10329592
- SCHEMBL22352811
- AKOS006230564
- 25688-67-9
- SCHEMBL16014586
- MFCD14702893
-
- MDL: MFCD14702893
- Inchi: 1S/C3H7N5/c1-8-3(5)6-2(4)7-8/h1H3,(H4,4,5,6,7)
- InChI Key: REFNCKLJAUXDRN-UHFFFAOYSA-N
- SMILES: N1(C)C(N)=NC(N)=N1
Computed Properties
- Exact Mass: 113.07031
- Monoisotopic Mass: 113.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.74
- Melting Point: 145 ºC
- PSA: 82.75
1-Methyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M83050-1g |
1-Methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 1g |
¥7372.0 | 2021-09-08 | ||
| Chemenu | CM251752-1g |
1-Methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 1g |
$213 | 2023-03-05 | |
| Alichem | A219003821-250mg |
1-Methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 97% | 250mg |
$680.00 | 2023-09-02 | |
| Alichem | A219003821-500mg |
1-Methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 97% | 500mg |
$980.00 | 2023-09-02 | |
| Alichem | A219003821-1g |
1-Methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 97% | 1g |
$1685.00 | 2023-09-02 | |
| Enamine | EN300-81539-0.1g |
1-methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 0.1g |
$35.0 | 2023-09-02 | |
| Enamine | EN300-81539-0.25g |
1-methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 0.25g |
$48.0 | 2023-09-02 | |
| Enamine | EN300-81539-0.5g |
1-methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 0.5g |
$85.0 | 2023-09-02 | |
| Enamine | EN300-81539-1.0g |
1-methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 1.0g |
$127.0 | 2023-02-12 | |
| Enamine | EN300-81539-2.5g |
1-methyl-1H-1,2,4-triazole-3,5-diamine |
25688-67-9 | 95% | 2.5g |
$252.0 | 2023-09-02 |
1-Methyl-1H-1,2,4-triazole-3,5-diamine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
25688-67-9 (1-Methyl-1H-1,2,4-triazole-3,5-diamine) Related Products
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